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Compound of Interest

Compound Name: Barium phosphite

Cat. No.: B1164907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available scientific information on barium

dihydrogen phosphite. It is crucial to note that specific toxicological and pharmacological data

for this compound are scarce in public literature. The information regarding toxicity is based on

the general properties of soluble barium compounds.

Introduction
Barium dihydrogen phosphite, with the chemical formula Ba(H₂PO₃)₂, is an inorganic salt.

Much of the available research focuses on its hemihydrate form, Ba(H₂PO₃)₂·0.5H₂O. This

compound is a white crystalline solid soluble in water. Structurally, it forms a complex three-

dimensional network. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, and characterization methods, with a focus on aspects relevant

to scientific research.

Chemical and Physical Properties
Quantitative experimental data for many physical properties of pure barium dihydrogen

phosphite are not readily available in the surveyed literature. The following tables summarize

the known information.
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General Properties
Property Data

Chemical Formula Ba(H₂PO₃)₂

Appearance White crystalline solid or colorless crystals

Solubility Soluble in water

Molar Mass
Compound Molar Mass ( g/mol )

Ba(H₂PO₃)₂ (Anhydrous) 299.33

Ba(H₂PO₃)₂·0.5H₂O (Hemihydrate) 308.34

Note: Molar masses are calculated from the atomic weights of the constituent elements.

Crystal Structure
The crystal structure of barium dihydrogen phosphite hemihydrate (Ba(H₂PO₃)₂·0.5H₂O) has

been characterized. The structure is a three-dimensional network built from ninefold-

coordinated barium ions linked by dihydrogen phosphite anions.[1] The asymmetric unit of the

crystal contains two Ba²⁺ ions, four [H₂PO₃]⁻ ions, and one water molecule.[1]

Experimental Protocols
Synthesis of Barium Dihydrogen Phosphite Hemihydrate
A common method for the synthesis of barium dihydrogen phosphite hemihydrate involves the

reaction of barium chloride with phosphorous acid in an aqueous solution.[1]

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Phosphorous acid (H₃PO₃)

Deionized water
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Ethanol

Procedure:

Prepare a 0.1 M solution of barium chloride dihydrate in deionized water.

Prepare a 1 M solution of phosphorous acid in deionized water.

Mix equal volumes of the barium chloride and phosphorous acid solutions.

Stir the resulting mixture for several hours at an elevated temperature (e.g., 60°C).

Allow the solution to cool to room temperature and stand for several days.

Colorless crystals of Ba(H₂PO₃)₂·0.5H₂O will precipitate.

Collect the crystals by filtration.

Wash the crystals with an ethanol-water mixture (e.g., 80% ethanol) to remove any

unreacted starting materials.[1]

Dry the crystals under appropriate conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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